Cas no 1341671-57-5 (4-Isoxazolecarboxylic acid, 5-ethyl-3-(tetrahydro-2H-pyran-4-yl)-)

• Product Name: 4-Isoxazolecarboxylic acid, 5-ethyl-3-(tetrahydro-2H-pyran-4-yl)-
• CAS No: 1341671-57-5
• MF: C₁₁H₁₅NO₄
• MW: 225.241103410721
• CID: 5950907
• PubChem ID: 64157405
• Update Time: 2025-06-14

4-Isoxazolecarboxylic acid, 5-ethyl-3-(tetrahydro-2H-pyran-4-yl)- Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolecarboxylic acid, 5-ethyl-3-(tetrahydro-2H-pyran-4-yl)-
• 5-Ethyl-3-(oxan-4-yl)-1,2-oxazole-4-carboxylic acid
• AKOS013476161
• EN300-7428041
• 1341671-57-5
• 5-Ethyl-3-(tetrahydro-2H-pyran-4-yl)isoxazole-4-carboxylic acid
• CS-0259843

• Inchi： 1S/C11H15NO4/c1-2-8-9(11(13)14)10(12-16-8)7-3-5-15-6-4-7/h7H,2-6H2,1H3,(H,13,14)
• InChI Key： XUACJGAKFOIYTB-UHFFFAOYSA-N
• SMILES： O1C(CC)=C(C(O)=O)C(C2CCOCC2)=N1

Computed Properties

• Exact Mass: 225.10010796g/mol
• Monoisotopic Mass: 225.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• Density: 1.230±0.06 g/cm3(Predicted)
• Boiling Point: 374.5±42.0 °C(Predicted)
• pka: 2.68±0.36(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 4-Isoxazolecarboxylic acid, 5-ethyl-3-(tetrahydro-2H-pyran-4-yl)-

Exploring the Properties and Applications of 4-Isoxazolecarboxylic acid, 5-ethyl-3-(tetrahydro-2H-pyran-4-yl)- (CAS No. 1341671-57-5)

4-Isoxazolecarboxylic acid, 5-ethyl-3-(tetrahydro-2H-pyran-4-yl)-, with the CAS number 1341671-57-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique structural combination of an isoxazole ring and a tetrahydro-2H-pyran moiety, making it a valuable intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential as a building block for drug discovery, given its ability to modulate biological targets.

The compound's 5-ethyl-3-(tetrahydro-2H-pyran-4-yl) substitution enhances its stability and bioavailability, which are critical factors in medicinal chemistry. Recent studies highlight its role in developing kinase inhibitors and anti-inflammatory agents, aligning with the growing demand for small-molecule therapeutics. Its CAS No. 1341671-57-5 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

In agrochemical applications, 4-Isoxazolecarboxylic acid derivatives are explored for their pesticidal and herbicidal properties. The tetrahydro-2H-pyran-4-yl group contributes to improved soil persistence and target specificity, addressing sustainability concerns in modern agriculture. This aligns with the industry's shift toward eco-friendly crop protection solutions, a hot topic among environmental scientists.

Synthetic accessibility is another advantage of CAS 1341671-57-5. Modern flow chemistry techniques and catalytic methods have optimized its production, reducing waste and energy consumption—key considerations in green chemistry initiatives. These advancements resonate with the pharmaceutical industry's push for cost-effective API synthesis.

From a commercial perspective, suppliers of 5-ethyl-3-(tetrahydro-2H-pyran-4-yl)-4-isoxazolecarboxylic acid emphasize its high purity (>98%) and compatibility with parallel synthesis platforms, catering to high-throughput screening demands. Its molecular weight (211.23 g/mol) and logP value are often queried in drug-likeness predictions, underscoring its utility in computational chemistry workflows.

Ongoing research investigates this compound's potential in neurological disorders and metabolic diseases, areas where heterocyclic scaffolds show promise. Patent literature reveals its incorporation in proteolysis-targeting chimeras (PROTACs), a breakthrough technology in targeted protein degradation. Such applications dominate discussions at bioorganic chemistry conferences.

Analytical characterization of CAS 1341671-57-5 typically involves HPLC-MS and NMR spectroscopy, with fragmentation patterns widely documented in mass spectrometry libraries. These data support quality control in contract manufacturing organizations (CMOs), ensuring compliance with ICH guidelines.

As the scientific community seeks novel heterocyclic architectures, 4-Isoxazolecarboxylic acid, 5-ethyl-3-(tetrahydro-2H-pyran-4-yl)- remains a compound of enduring interest. Its dual utility in life sciences and material innovation positions it as a versatile candidate for future technological breakthroughs.